Cas no 6266-56-4 (bis(4-methylphenyl)(phenyl)methanol)

• Product Name: bis(4-methylphenyl)(phenyl)methanol
• CAS No: 6266-56-4
• MF: C₂₁H₂₀O
• MW: 288.382905960083
• CID: 957113
• PubChem ID: 235614
• Update Time: 2025-11-06

bis(4-methylphenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• bis(4-methylphenyl)(phenyl)methanol
• bis(4-methylphenyl)-phenylmethanol
• 4.4'-Dimethyl-triphenyl-carbinol
• AC1L5URZ
• AC1Q76WI
• AR-360
• bis(4-methylphenyl)phenylmethanol
• BIS(4-METHYLPHENYL)-PHENYL-METHANOL
• CTK2F7555
• Hydroxy-phenyl-di-p-tolyl-methan
• NSC37206
• Phenyl-di-p-tolyl-carbinol
• Phenyl-di-p-tolyl-methanol
• DTXSID10284430
• AR-360/04460031
• SCHEMBL11475050
• NSC-37206
• 6266-56-4
• starbld0028216
• Phenyldi-p-tolylmethanol

• Inchi： 1S/C21H20O/c1-16-8-12-19(13-9-16)21(22,18-6-4-3-5-7-18)20-14-10-17(2)11-15-20/h3-15,22H,1-2H3
• InChI Key： YERSCBIKMYKKHA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 288.1515
• Monoisotopic Mass: 288.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on bis(4-methylphenyl)(phenyl)methanol

Recent Advances in the Study of Bis(4-methylphenyl)(phenyl)methanol (CAS: 6266-56-4) and Its Applications in Chemical Biology and Pharmaceutical Research

Bis(4-methylphenyl)(phenyl)methanol (CAS: 6266-56-4) is a triarylmethanol derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential as a building block in organic synthesis, a ligand in catalysis, and a precursor for bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents and its utility in understanding biochemical pathways. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential applications.

One of the key areas of interest in the study of bis(4-methylphenyl)(phenyl)methanol is its synthetic accessibility and functionalization. Recent publications have demonstrated innovative synthetic routes to obtain this compound with high yield and purity. For instance, a 2023 study published in the Journal of Organic Chemistry described a catalytic asymmetric synthesis method that enables the production of enantiomerically pure derivatives of bis(4-methylphenyl)(phenyl)methanol. This advancement is particularly significant for pharmaceutical applications, where chirality often plays a critical role in drug efficacy and safety. The study also explored the compound's reactivity under various conditions, providing valuable insights for further derivatization.

In addition to its synthetic utility, bis(4-methylphenyl)(phenyl)methanol has been investigated for its biological activities. A recent preprint on bioRxiv reported its potential as an inhibitor of protein-protein interactions (PPIs) involved in inflammatory pathways. The researchers utilized computational docking studies followed by biochemical assays to identify the compound's binding affinity for specific protein targets. These findings suggest that bis(4-methylphenyl)(phenyl)methanol could serve as a lead compound for the development of anti-inflammatory drugs, although further in vivo studies are required to validate these results.

Another promising application of bis(4-methylphenyl)(phenyl)methanol lies in materials science. A 2024 study in ACS Applied Materials & Interfaces explored its use as a functional additive in polymer matrices to enhance thermal stability and mechanical properties. The researchers attributed these improvements to the compound's ability to form hydrogen bonds with polymer chains, thereby reinforcing the material's structure. This interdisciplinary approach highlights the compound's versatility beyond traditional pharmaceutical applications.

Despite these advancements, challenges remain in the widespread adoption of bis(4-methylphenyl)(phenyl)methanol. Issues such as scalability of synthesis, potential toxicity, and environmental impact need to be addressed. Recent regulatory assessments, including those by the European Chemicals Agency (ECHA), have begun to evaluate the compound's safety profile, but comprehensive data are still lacking. Future research should focus on addressing these gaps while continuing to explore the compound's untapped potential in drug discovery and materials science.

In conclusion, bis(4-methylphenyl)(phenyl)methanol (CAS: 6266-56-4) represents a compelling case study in the intersection of chemical biology and pharmaceutical research. Its multifaceted applications, from synthetic chemistry to drug development and materials science, underscore its importance as a research target. The latest studies demonstrate both the progress made and the opportunities that lie ahead, making it a compound worthy of continued investigation. As research in this area evolves, interdisciplinary collaborations will be essential to fully unlock its potential.